Cas no 2229375-61-3 (tert-butyl N-{4-2-(aminooxy)ethyl-3-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{4-2-(aminooxy)ethyl-3-methoxyphenyl}carbamate
• CAS No: 2229375-61-3
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 6601873
• PubChem ID: 165622206
• Update Time: 2025-11-01

tert-butyl N-{4-2-(aminooxy)ethyl-3-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-2-(aminooxy)ethyl-3-methoxyphenyl}carbamate
• 2229375-61-3
• EN300-1899086
• tert-butyl N-{4-[2-(aminooxy)ethyl]-3-methoxyphenyl}carbamate

• Inchi： 1S/C14H22N2O4/c1-14(2,3)20-13(17)16-11-6-5-10(7-8-19-15)12(9-11)18-4/h5-6,9H,7-8,15H2,1-4H3,(H,16,17)
• InChI Key： NHXILXBLYMENMY-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)OC)CCON)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.8Ų

Additional information on tert-butyl N-{4-2-(aminooxy)ethyl-3-methoxyphenyl}carbamate

Research Brief on tert-butyl N-{4-2-(aminooxy)ethyl-3-methoxyphenyl}carbamate (CAS: 2229375-61-3) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-{4-2-(aminooxy)ethyl-3-methoxyphenyl}carbamate (CAS: 2229375-61-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of tert-butyl N-{4-2-(aminooxy)ethyl-3-methoxyphenyl}carbamate as a versatile intermediate in the synthesis of bioactive molecules. Its aminooxy and carbamate functional groups make it particularly valuable for conjugation strategies in targeted drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in forming stable oxime linkages with carbonyl-containing therapeutic agents, enhancing their pharmacokinetic properties.

In the context of CAS: 2229375-61-3, researchers have explored its application in PROTAC (Proteolysis Targeting Chimera) technology. The compound's ability to serve as a linker between E3 ligase ligands and target proteins has shown promise in degrading challenging drug targets. Preliminary results from in vitro studies indicate improved selectivity and reduced off-target effects compared to traditional linker chemistries.

The compound's potential in central nervous system (CNS) drug development has also been investigated. Its methoxyphenyl moiety appears to facilitate blood-brain barrier penetration, while the tert-butyl carbamate group provides metabolic stability. Recent animal studies have demonstrated its utility as a precursor for neuroactive compounds, with particular relevance to neurodegenerative disease research.

From a synthetic chemistry perspective, novel routes for the preparation of tert-butyl N-{4-2-(aminooxy)ethyl-3-methoxyphenyl}carbamate have been developed to improve yield and scalability. A 2024 publication in Organic Process Research & Development described an optimized three-step synthesis from commercially available starting materials, achieving >85% overall yield and excellent purity suitable for pharmaceutical applications.

Safety and toxicological assessments of 2229375-61-3 have progressed significantly in the past year. Regulatory-compliant studies have established preliminary safety profiles, with particular attention to its potential genotoxicity. These findings are crucial for advancing the compound's use in clinical-stage drug candidates.

Looking forward, researchers anticipate expanded applications of this compound in antibody-drug conjugates (ADCs) and small-molecule prodrug development. Its unique combination of stability and reactivity positions it as a valuable tool in next-generation therapeutic modalities. Ongoing structure-activity relationship studies aim to further optimize its properties for specific therapeutic indications.